1-(2,5-dimethoxyphenyl)-2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-2-[6-[(3-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylethanone
• InChI: InChI=1S/C28H25N3O5S2/c1-18-7-6-8-19(13-18)16-31-23-10-5-4-9-21(23)27-26(38(31,33)34)15-29-28(30-27)37-17-24(32)22-14-20(35-2)11-12-25(22)36-3/h4-15H,16-17H2,1-3H3
• InChI Key: KERLYZZSMVLMSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)C5=C(C=CC(=C5)OC)OC
• Molecular Formula: C28H25N3O5S2
• Molecular Weight: 547.6 g/mol

Description

1-(2,5-dimethoxyphenyl)-2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone is a useful research compound. Its molecular formula is C28H25N3O5S2 and its molecular weight is 547.64. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

Microwave-Mediated Synthesis of Heterocycles : This compound's structural components share similarities with benzothiazole-based heterocycles, highlighting its potential utility in synthesizing novel heterocyclic compounds. A study demonstrates the efficient, microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles, serving as versatile building blocks for creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, among others (Darweesh et al., 2016). Such compounds have implications in drug development and materials chemistry due to their diverse biological activities and functional properties.

Antiviral Properties : Another aspect of scientific research involving structurally similar compounds is their potential antiviral properties. For instance, derivatives of pyrimidin-4(3H)-one have been synthesized and evaluated for their anti-HIV-1 activity. This research found that certain derivatives exhibit virus-inhibiting properties against type 1 human immunodeficiency virus (Novikov et al., 2004). This underscores the potential of the specified compound or its derivatives in contributing to antiviral research and therapy development.

Antibacterial and Antifungal Activity : The synthesis and biological evaluation of novel benzothiazole pyrimidine derivatives for their antibacterial and antifungal activities further illustrate the relevance of this compound's structural motif in medicinal chemistry. Some synthesized compounds showed excellent in vitro antibacterial and antifungal activity, surpassing standard drugs in efficacy (Maddila et al., 2016). This highlights the compound's potential application in developing new antimicrobial agents.